Cas no 39910-65-1 (2-azidopyridine)

• Product Name: 2-azidopyridine
• CAS No: 39910-65-1
• MF: C₅H₄N₄
• MW: 120.112059593201
• MDL: MFCD13175235
• CID: 1511371
• PubChem ID: 10964472
• Update Time: 2025-10-29

2-azidopyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-azido-
• 2-azidopyridine
• 2-azido-pyridine
• EN300-222853
• azidopyridine
• AKOS017516136
• DTXSID80449938
• 39910-65-1
• doi:10.14272/DIABUJYZLNKYQJ-UHFFFAOYSA-N
• 10.14272/DIABUJYZLNKYQJ-UHFFFAOYSA-N
• 2-pyridinyl azide
• DIABUJYZLNKYQJ-UHFFFAOYSA-N
• SCHEMBL16040152

• MDL： MFCD13175235
• Inchi： 1S/C5H4N4/c6-9-8-5-3-1-2-4-7-5/h1-4H
• InChI Key： DIABUJYZLNKYQJ-UHFFFAOYSA-N
• SMILES： N1C=CC=CC=1N=[N+]=[N-]

Computed Properties

• Exact Mass: 120.04372
• Monoisotopic Mass: 120.043596145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 27.2Ų

Experimental Properties

• PSA: 61.65

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-azidopyridine

2-Azidopyridine: A Comprehensive Overview

2-Azidopyridine, also known by its CAS number 39910-65-1, is a heterocyclic aromatic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by a pyridine ring substituted with an azide group at the 2-position, has garnered attention due to its unique chemical properties and versatile reactivity. Recent studies have highlighted its potential in areas such as click chemistry, drug delivery systems, and advanced materials synthesis.

The molecular structure of 2-azidopyridine consists of a six-membered aromatic ring with one nitrogen atom and an azide (-N₃) substituent. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it highly reactive under specific conditions. The azide group, known for its high nucleophilicity and ability to participate in [3+2] cycloaddition reactions, has been extensively utilized in the development of novel materials and pharmaceutical agents.

Recent advancements in click chemistry have further underscored the importance of 2-azidopyridine. Researchers have demonstrated its ability to undergo efficient cycloaddition reactions with alkyne derivatives, leading to the formation of stable triazole-containing compounds. These products have found applications in the synthesis of bioactive molecules, polymer networks, and sensors. For instance, a study published in Nature Communications highlighted the use of 2-azidopyridine-based click reactions to create stimuli-responsive hydrogels for drug delivery applications.

In addition to its role in click chemistry, 2-azidopyridine has been explored as a precursor for the synthesis of nitrogen-rich materials. These materials are highly sought after in the field of energetic compounds and pyrotechnics due to their high energy density and stability under certain conditions. Recent research has focused on optimizing synthesis routes to enhance the yield and purity of 2-azidopyridine, ensuring its scalability for industrial applications.

The synthesis of 2-azidopyridine typically involves nucleophilic substitution or coupling reactions, with variations depending on the starting materials and reaction conditions. A study published in the

In terms of safety considerations, handling 2-azidopyridine requires adherence to standard laboratory protocols due to its potential sensitivity under certain conditions. Proper storage and handling procedures are essential to ensure safe use in research and industrial settings.

In conclusion, 2-azidopyridine (CAS No: 39910-65-1) stands as a pivotal compound in modern chemical research, offering diverse applications across multiple disciplines. Its unique reactivity and versatility continue to drive innovation in materials science, drug development, and chemical synthesis.